Cas no 5993-90-8 (2-(aminomethyl)-6-methylpyrimidin-4-ol)

• Product Name: 2-(aminomethyl)-6-methylpyrimidin-4-ol
• CAS No: 5993-90-8
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD09864311
• CID: 1020898
• PubChem ID: 135714975
• Update Time: 2025-04-20

2-(aminomethyl)-6-methylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-methylpyrimidin-4(3H)-one
• 2-(aminomethyl)-6-methyl-1H-pyrimidin-4-one
• 2-(aminomethyl)-6-methylpyrimidin-4-ol
• SB56352
• 2-(aminomethyl)-6-methyl-4-pyrimidinol
• VS-0259
• MFCD09864311
• 4(1H)-PYRIMIDINONE, 2-(AMINOMETHYL)-6-METHYL-
• AKOS012622036
• EN300-264601
• 2-Aminomethyl-6-methyl-pyrimidin-4-ol
• 2-(aminomethyl)-4-methyl-1H-pyrimidin-6-one
• SCHEMBL9252957
• CHEMBL4518256
• CS-0282254
• AKOS016000067
• 5993-95-3
• 5993-90-8
• DB-324695

• MDL： MFCD09864311
• Inchi： 1S/C6H9N3O/c1-4-2-6(10)9-5(3-7)8-4/h2H,3,7H2,1H3,(H,8,9,10)
• InChI Key： NQUHWZJWGWWYGB-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C(CN)N1

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 67.5Ų